Cas no 1393330-34-1 (Azido-PEG1-C2-acid)

• Product Name: Azido-PEG1-C2-acid
• CAS No: 1393330-34-1
• MF: C₅H₉N₃O₃
• MW: 159.143260717392
• MDL: MFCD22574801
• CID: 3045439
• PubChem ID: 60146232
• Update Time: 2025-06-13

Azido-PEG1-C2-acid Chemical and Physical Properties

Names and Identifiers

• Azido-PEG1-acid
• Azido-PEG1-C2-acid
• 3-(2-azidoethoxy)propanoic acid
• 1393330-34-1
• C70444
• BP-20902
• HY-140009
• 3-(2-Azidoethoxy)-propanoic Acid;
• 3-(2-Azidoethoxy)-propanoic acid
• AKOS040741216
• SCHEMBL16329448
• MFCD22574801
• CS-0114522
• MS-22888

• MDL： MFCD22574801
• Inchi： 1S/C5H9N3O3/c6-8-7-2-4-11-3-1-5(9)10/h1-4H2,(H,9,10)
• InChI Key： JKOVLUVEHHGAEW-UHFFFAOYSA-N
• SMILES： O(CCN=[N+]=[N-])CCC(=O)O

Computed Properties

• Exact Mass: 159.06439116 g/mol
• Monoisotopic Mass: 159.06439116 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.9
• Molecular Weight: 159.14

Additional information on Azido-PEG1-C2-acid

Recent Advances in Azido-PEG1-C2-acid (CAS: 1393330-34-1) for Biomedical Applications

Azido-PEG1-C2-acid (CAS: 1393330-34-1) is a bifunctional linker molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features an azide group and a carboxylic acid terminus, connected by a short polyethylene glycol (PEG) spacer. Its unique structure enables versatile applications in bioconjugation, drug delivery, and biomaterial engineering. Recent studies have explored its utility in click chemistry reactions, targeted drug delivery systems, and the development of novel diagnostic tools.

One of the most notable applications of Azido-PEG1-C2-acid is its role in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. The azide group readily reacts with terminal alkynes to form stable triazole linkages, facilitating the conjugation of biomolecules such as peptides, proteins, and nucleic acids. Recent research has demonstrated the efficacy of this compound in creating stable and biocompatible conjugates for targeted cancer therapies. For instance, a 2023 study published in Bioconjugate Chemistry highlighted its use in synthesizing antibody-drug conjugates (ADCs) with enhanced stability and reduced off-target effects.

In addition to its role in bioconjugation, Azido-PEG1-C2-acid has been employed in the design of advanced drug delivery systems. The PEG spacer improves solubility and reduces immunogenicity, while the carboxylic acid group allows for further functionalization with targeting ligands. A recent study in Journal of Controlled Release (2024) utilized this compound to develop pH-responsive nanoparticles for the targeted delivery of chemotherapeutic agents to tumor sites. The results showed a significant improvement in drug accumulation at the target site and a reduction in systemic toxicity.

Furthermore, Azido-PEG1-C2-acid has found applications in the development of diagnostic tools and biosensors. Its ability to form stable linkages with various biomolecules makes it an ideal candidate for creating sensitive and specific detection systems. A 2023 study in Analytical Chemistry reported the use of this compound in the fabrication of a fluorescence-based biosensor for the early detection of biomarkers associated with neurodegenerative diseases. The biosensor exhibited high sensitivity and selectivity, underscoring the potential of Azido-PEG1-C2-acid in diagnostic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Azido-PEG1-C2-acid. Recent advancements in synthetic methodologies, however, have addressed some of these issues. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that improves yield and purity, making the compound more accessible for industrial and clinical applications. These developments are expected to accelerate the adoption of Azido-PEG1-C2-acid in various biomedical fields.

In conclusion, Azido-PEG1-C2-acid (CAS: 1393330-34-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in bioconjugation, drug delivery, and diagnostics continue to expand, driven by ongoing advancements in synthetic chemistry and biomedical engineering. Future research is likely to explore its potential in emerging areas such as personalized medicine and regenerative therapies, further solidifying its role in the life sciences.